4-bromo-1-(3-nitrobenzyl)-1H-pyrazole

• IUPAC Name: 4-bromo-1-[(3-nitrophenyl)methyl]pyrazole
• InChI: InChI=1S/C10H8BrN3O2/c11-9-5-12-13(7-9)6-8-2-1-3-10(4-8)14(15)16/h1-5,7H,6H2
• InChI Key: NFVIVHAWLWNZJG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)[N+](=O)[O-])CN2C=C(C=N2)Br
• Molecular Formula: C10H8BrN3O2
• Molecular Weight: 282.09 g/mol

Description

The compound "4-bromo-1-(3-nitrobenzyl)-1H-pyrazole" belongs to the family of pyrazole derivatives, known for their diverse range of biological activities and applications in medicinal chemistry and material science. Pyrazole derivatives are synthesized through various methods and have been extensively studied for their chemical and physical properties.

Synthesis Analysis

Pyrazole derivatives can be synthesized through nucleophilic substitution reactions, as well as Suzuki-Miyaura coupling and iron-catalyzed reduction. For example, a related compound, 1-(2-Bromobenzyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole, was obtained through nucleophilic substitution reactions and characterized using various spectroscopic techniques (Yang et al., 2021).

Molecular Structure Analysis

The molecular structure of pyrazole derivatives is often confirmed using X-ray diffraction, FTIR, NMR spectroscopy, and MS. For instance, the crystal structure of a similar compound was analyzed, and its molecular structure was further calculated using density functional theory (DFT), which showed consistency with the crystal structure determined by single crystal X-ray diffraction (Yang et al., 2021).